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Compound of Interest

Compound Name: VUF11418

Cat. No.: B560427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and use of

VUF11418, a known CXCR3 activator, with a specific focus on its solubility and stability in

Dimethyl Sulfoxide (DMSO).

Introduction
VUF11418 is a small molecule activator of the C-X-C motif chemokine receptor 3 (CXCR3), a

G protein-coupled receptor involved in inflammatory responses.[1][2] Its ability to modulate

CXCR3 activity makes it a valuable tool for research in immunology and inflammation.[1][2]

Proper handling and storage of VUF11418, particularly when prepared in a DMSO stock

solution, are critical for ensuring experimental reproducibility and the integrity of research

findings.
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Property Value Reference

Chemical Name

1-((1R,5S)-6,6-

dimethylbicyclo[3.1.1]hept-2-

en-2-yl)-N-((2'-iodo-[1,1'-

biphenyl]-4-yl)methyl)-N,N-

dimethylmethanaminium iodide

[3]

CAS Number 1414376-85-4

Molecular Formula C25H31I2N

Molecular Weight 599.33 g/mol

Solubility in DMSO
Quantitative analysis indicates that the solubility of VUF11418 in DMSO is 10 mM.

Solvent Solubility

DMSO 10 mM

Note: For many organic compounds, moisture-absorbing DMSO can reduce solubility. It is

recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.

Stability and Storage
While specific quantitative stability data for VUF11418 in DMSO is not readily available in

published literature, general best practices for storing small molecules in DMSO should be

followed to minimize degradation.
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Parameter Recommendation

Storage of Powder Store at -20°C for long-term storage.

Storage of DMSO Stock Solution
Aliquot into single-use volumes and store at

-80°C.

Freeze-Thaw Cycles
Avoid repeated freeze-thaw cycles to prevent

degradation.

Long-term Storage
For extended storage, storing at -80°C is

recommended to maintain compound integrity.

General Guidance: It is advisable to prepare fresh dilutions from the stock solution for each

experiment. If a stock solution shows any signs of precipitation or color change, it should be

discarded.

Experimental Protocols
Preparation of a 10 mM VUF11418 Stock Solution in
DMSO
Materials:

VUF11418 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a polypropylene tube

Vortex mixer

Calibrated micropipettes

Procedure:

Calculate the required mass of VUF11418 to prepare the desired volume of a 10 mM stock

solution. For example, to prepare 1 mL of a 10 mM stock solution:
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 599.33 g/mol

Mass (mg) = 5.99 mg

Carefully weigh the calculated amount of VUF11418 powder and transfer it to the sterile vial.

Add the calculated volume of anhydrous DMSO to the vial.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (37°C) can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into single-use, light-protected tubes for storage at -80°C.

Workflow for Preparing Working Solutions
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Stock Solution Preparation

Storage

Working Solution Preparation

Weigh VUF11418 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C

Thaw a Single Aliquot

Dilute with Assay Buffer

Use Immediately in Experiment
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Preparation of VUF11418 Working Solutions.
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VUF11418 and the CXCR3 Signaling Pathway
VUF11418 acts as an activator of CXCR3. CXCR3 is a G protein-coupled receptor that, upon

activation by its chemokine ligands (CXCL9, CXCL10, and CXCL11), initiates a cascade of

intracellular signaling events. These pathways are crucial in mediating the chemotaxis of

activated T cells, NK cells, and other immune cells to sites of inflammation. The activation of

CXCR3 leads to the dissociation of the G protein complex, initiating downstream signaling

through various pathways, including the phospholipase C (PLC) and phosphoinositide 3-kinase

(PI3K) pathways, ultimately leading to cell migration and other effector functions.
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Simplified CXCR3 Signaling Pathway activated by VUF11418.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. VUF11418 | 1414376-85-4 [chemicalbook.com]

3. VUF11418 98% | CAS: 1414376-85-4 | AChemBlock [achemblock.com]

To cite this document: BenchChem. [VUF11418: Application Notes and Protocols for Use in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560427#vuf11418-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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